Cas no 839699-51-3 (2-amino-N-butyl-1-(E)-(3-hydroxyphenyl)methylideneamino-1H-pyrrolo2,3-bquinoxaline-3-carboxamide)

• Product Name: 2-amino-N-butyl-1-(E)-(3-hydroxyphenyl)methylideneamino-1H-pyrrolo2,3-bquinoxaline-3-carboxamide
• CAS No: 839699-51-3
• MF: C₂₂H₂₂N₆O₂
• MW: 402.449083805084
• CID: 5437983
• Update Time: 2025-07-17

2-amino-N-butyl-1-(E)-(3-hydroxyphenyl)methylideneamino-1H-pyrrolo2,3-bquinoxaline-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-amino-N-butyl-1-[(E)-(3-hydroxyphenyl)methylideneamino]pyrrolo[3,2-b]quinoxaline-3-carboxamide
• 1H-Pyrrolo[2,3-b]quinoxaline-3-carboxamide, 2-amino-N-butyl-1-[[(3-hydroxyphenyl)methylene]amino]-
• 2-amino-N-butyl-1-(E)-(3-hydroxyphenyl)methylideneamino-1H-pyrrolo2,3-bquinoxaline-3-carboxamide

• Inchi： 1S/C22H22N6O2/c1-2-3-11-24-22(30)18-19-21(27-17-10-5-4-9-16(17)26-19)28(20(18)23)25-13-14-7-6-8-15(29)12-14/h4-10,12-13,29H,2-3,11,23H2,1H3,(H,24,30)
• InChI Key： KJYVCCPDWRQQML-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=CC=2)N=C2C(C(NCCCC)=O)=C(N)N(N=CC3=CC=CC(O)=C3)C=12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinoxalines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinoxalines

Additional information on 2-amino-N-butyl-1-(E)-(3-hydroxyphenyl)methylideneamino-1H-pyrrolo2,3-bquinoxaline-3-carboxamide

Comprehensive Overview of 2-amino-N-butyl-1-(E)-(3-hydroxyphenyl)methylideneamino-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide (CAS No. 839699-51-3)

2-amino-N-butyl-1-(E)-(3-hydroxyphenyl)methylideneamino-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide (CAS No. 839699-51-3) is a sophisticated heterocyclic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential therapeutic applications. This compound belongs to the pyrroloquinoxaline family, a class of nitrogen-containing heterocycles known for their diverse biological activities. Researchers are particularly interested in its molecular interactions and binding affinity with various biological targets, making it a subject of ongoing studies in drug discovery.

The compound's intricate structure includes a quinoxaline core fused with a pyrrole ring, further functionalized with an amino group, a butyl chain, and a hydroxyphenyl substituent. This combination of moieties contributes to its pharmacokinetic properties and solubility profile, which are critical for its potential use in medicinal chemistry. Recent studies have explored its role in modulating enzyme activity and receptor signaling, aligning with current trends in precision medicine and targeted therapy.

In the context of modern drug development, 2-amino-N-butyl-1-(E)-(3-hydroxyphenyl)methylideneamino-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide is often discussed alongside keywords like small molecule inhibitors, structure-activity relationship (SAR), and high-throughput screening. These terms reflect the growing demand for innovative compounds that can address unmet medical needs, such as multidrug resistance and chronic inflammatory diseases. Its CAS No. 839699-51-3 serves as a unique identifier in chemical databases, facilitating collaborative research and data sharing across academic and industrial platforms.

From a synthetic chemistry perspective, the preparation of this compound involves multi-step reactions, including condensation, cyclization, and functional group transformations. Researchers emphasize the importance of stereoselectivity and yield optimization to ensure reproducibility and scalability. The compound's E-configuration (as indicated in its name) is crucial for its biological activity, highlighting the significance of molecular geometry in drug design.

Given the rising interest in AI-driven drug discovery, 2-amino-N-butyl-1-(E)-(3-hydroxyphenyl)methylideneamino-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide has also been examined using computational modeling and machine learning algorithms. These approaches help predict its ADMET properties (absorption, distribution, metabolism, excretion, and toxicity) and identify potential off-target effects. Such analyses are vital for reducing the attrition rate in clinical trials, a major challenge in the pharmaceutical industry.

In summary, 2-amino-N-butyl-1-(E)-(3-hydroxyphenyl)methylideneamino-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide (CAS No. 839699-51-3) represents a promising candidate for further investigation in drug development. Its structural complexity, combined with its potential biological relevance, positions it at the forefront of innovative therapeutics. As research continues, this compound may contribute to breakthroughs in treating complex diseases, aligning with global healthcare priorities.